N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-4-butan-2-yloxybenzamide
• InChI: InChI=1S/C19H22N2O3/c1-4-13(2)24-18-11-5-15(6-12-18)19(23)21-17-9-7-16(8-10-17)20-14(3)22/h5-13H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: CAMUXIGPJVSTFG-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C

Description

N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide, also known as ABT-702, is a small molecule inhibitor that has been extensively studied for its potential therapeutic use in various diseases. ABT-702 is a selective inhibitor of the enzyme adenosine kinase, which plays a crucial role in regulating the levels of adenosine in the body.

Mechanism of Action

Adenosine kinase is an enzyme that plays a crucial role in the metabolism of adenosine. Adenosine is a signaling molecule that regulates various physiological processes such as inflammation, immune response, and neuronal activity. Adenosine kinase catalyzes the phosphorylation of adenosine to form AMP, which is then further metabolized to ATP. The inhibition of adenosine kinase by N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide leads to an increase in the levels of extracellular adenosine, which can activate adenosine receptors and modulate various physiological processes.
Biochemical and Physiological Effects
N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide can inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide can reduce inflammation, improve cognitive function, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide has several advantages for lab experiments. It is a selective inhibitor of adenosine kinase and does not affect other enzymes involved in the metabolism of adenosine. N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide is also stable and can be easily synthesized in large quantities. However, N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide has some limitations for lab experiments. It has poor solubility in aqueous solutions and requires the use of organic solvents. N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide can also be toxic at high concentrations and requires careful dosing in experiments.

Future Directions

There are several future directions for research on N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide. One direction is to study the potential therapeutic use of N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide in various diseases such as cancer, inflammation, and neurological disorders. Another direction is to investigate the mechanism of action of N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide and its effects on adenosine receptors. Further studies are also needed to optimize the dosing and administration of N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide for therapeutic use. Finally, the development of new analogs of N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide with improved pharmacological properties is an important area of research.
Conclusion
In conclusion, N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic use in various diseases. N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide is a selective inhibitor of adenosine kinase, which plays a crucial role in regulating the levels of adenosine in the body. The inhibition of adenosine kinase by N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide leads to an increase in the levels of extracellular adenosine, which has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. Further research is needed to fully understand the potential therapeutic use of N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide and to develop new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide involves the reaction of 4-sec-butoxybenzoyl chloride with 4-aminophenylacetic acid, followed by acetylation of the resulting product with acetic anhydride. The final product is obtained through recrystallization of the acetylated compound in a suitable solvent. The purity of the synthesized compound is confirmed through various analytical techniques such as HPLC, NMR, and mass spectrometry.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide has been extensively studied for its potential therapeutic use in various diseases such as cancer, inflammation, and neurological disorders. The inhibition of adenosine kinase by N-[4-(acetylamino)phenyl]-4-sec-butoxybenzamide leads to an increase in the levels of extracellular adenosine, which has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects.